Cas no 1415108-80-3 ((R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol)

• Product Name: (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol
• CAS No: 1415108-80-3
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4933928
• Update Time: 2025-10-29

(R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-AMINO-6-BROMOCHROMAN-4-YL)-2,2-DIFLUOROETHANOL
• 2-[(4R)-4-amino-6-bromo-2,3-dihydrochromen-4-yl]-2,2-difluoroethanol
• (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol

• Inchi： 1S/C11H12BrF2NO2/c12-7-1-2-9-8(5-7)10(15,3-4-17-9)11(13,14)6-16/h1-2,5,16H,3-4,6,15H2/t10-/m1/s1
• InChI Key： OHIIZICHYGTPJR-SNVBAGLBSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@](C(CO)(F)F)(CCO2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol

Compound CAS No. 1415108-80-3: (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol

The compound with CAS No. 1415108-80-3, commonly referred to as (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chroman ring system substituted with amino and bromine groups, as well as a difluoroethyl alcohol moiety. The R configuration at the chiral center underscores its stereochemical specificity, which is crucial for its biological activity and therapeutic potential.

Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of novel therapies targeting neurological disorders. The chroman ring system serves as a versatile scaffold for modulating pharmacokinetic properties and bioavailability. The presence of the amino group and bromine substituent on the chroman ring enhances its ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various neurological conditions.

One of the most intriguing aspects of (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol is its ability to act as a potent agonist for certain subtypes of serotonin receptors. This property has led researchers to explore its potential in treating conditions such as depression, anxiety, and chronic pain. Preclinical studies have demonstrated that this compound exhibits high selectivity for 5-HT_1A receptors, which are known to play a critical role in mood regulation and stress response.

The difluoroethyl alcohol moiety attached to the chroman ring contributes significantly to the compound's lipophilicity and metabolic stability. These properties are essential for ensuring that the compound can effectively cross cellular membranes and maintain its activity within the body. Additionally, the stereochemistry at the chiral center ensures optimal binding to its target receptors, minimizing off-target effects and improving therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for synthesizing (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol. These methods often involve multi-step reactions with high enantioselectivity, ensuring that the final product retains its desired stereochemical configuration. The use of asymmetric catalysis has been particularly impactful in this regard, allowing for large-scale production of this compound with high purity and consistency.

In terms of applications, this compound has shown promise not only in pharmaceutical research but also in agrochemical development. Its ability to modulate receptor activity suggests potential uses in pest control and crop protection. However, further studies are required to fully understand its ecological impact and safety profile.

The structural uniqueness of (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol makes it a valuable tool for exploring novel therapeutic strategies. Its ability to combine multiple functional groups within a single molecule allows for intricate interactions with biological systems, opening up new avenues for drug design. As research continues to unfold, this compound is expected to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.